Cas no 302795-84-2 (BODIPY FL alkyne)

BODIPY FL alkyne is a fluorescent labeling reagent featuring a boron-dipyrromethene (BODIPY) core with an alkyne functional group. Its key advantages include high photostability, bright fluorescence, and narrow emission spectra, making it suitable for bioorthogonal labeling via click chemistry. The alkyne moiety enables selective conjugation with azide-modified biomolecules under copper-catalyzed or strain-promoted conditions. BODIPY FL's low sensitivity to environmental pH and polarity ensures consistent performance in diverse biological systems. With excitation/emission maxima near 500/510 nm, it is compatible with standard FITC filter sets. This reagent is particularly useful for imaging, flow cytometry, and protein/DNA labeling applications where minimal background and high specificity are required.
BODIPY FL alkyne structure
BODIPY FL alkyne structure
Product Name:BODIPY FL alkyne
CAS No:302795-84-2
MF:C17H18BF2N3O
MW:329.15213060379
CID:4766650
PubChem ID:154701657
Update Time:2026-02-26

BODIPY FL alkyne Chemical and Physical Properties

Names and Identifiers

    • BDP FL alkyne
    • 3-(5,5-difluoro-7,9-dimethyl-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)-N-(prop-2-yn-1-yl)propanamide
    • 5,5-Difluoro-1,3-dimethyl-7-(3-oxo-3-(prop-2-yn-1-ylamino)propyl)-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
    • BODIPY FL alkyne
    • DA-61553
    • G91424
    • BP-28913
    • 302795-84-2
    • 3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)-N-prop-2-ynylpropanamide
    • BDP FL alkyne, Bodipy FL alkyne
    • Inchi: 1S/C17H18BF2N3O/c1-4-9-21-17(24)8-7-14-5-6-15-11-16-12(2)10-13(3)22(16)18(19,20)23(14)15/h1,5-6,10-11H,7-9H2,2-3H3,(H,21,24)
    • InChI Key: MNNMNNMEHKMADE-UHFFFAOYSA-N
    • SMILES: F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NCC#C)=O)=[N+]21)F

Computed Properties

  • Exact Mass: 329.1510987g/mol
  • Monoisotopic Mass: 329.1510987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37

BODIPY FL alkyne Pricemore >>

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3-(5,5-Difluoro-7,9-dimethyl-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)-N-(prop-2-yn-1-yl)propanamide
302795-84-2 98%
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3-(5,5-Difluoro-7,9-dimethyl-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)-N-(prop-2-yn-1-yl)propanamide
302795-84-2 99%
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$172.0 2025-03-11
Ambeed
A1160353-10mg
3-(5,5-Difluoro-7,9-dimethyl-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)-N-(prop-2-yn-1-yl)propanamide
302795-84-2 99%
10mg
$124.0 2025-02-25
Ambeed
A1160353-50mg
3-(5,5-Difluoro-7,9-dimethyl-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)-N-(prop-2-yn-1-yl)propanamide
302795-84-2 99%
50mg
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